Cas no 2096329-54-1 (6-Butoxy-2-fluoropyridine-3-boronic acid)

• Product Name: 6-Butoxy-2-fluoropyridine-3-boronic acid
• CAS No: 2096329-54-1
• MF: C₉H₁₃BFNO₃
• MW: 213.013826131821
• MDL: MFCD18434412
• CID: 4637763
• Update Time: 2025-06-11

6-Butoxy-2-fluoropyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-BUTOXY-2-FLUOROPYRIDINE-3-BORONIC ACID
• (6-butoxy-2-fluoropyridin-3-yl)boronic acid
• AT15402
• Y2865
• 6-Butoxy-2-fluoropyridine-3-boronic acid

• MDL： MFCD18434412
• Inchi： 1S/C9H13BFNO3/c1-2-3-6-15-8-5-4-7(10(13)14)9(11)12-8/h4-5,13-14H,2-3,6H2,1H3
• InChI Key： ASQMUDBGOSFYAL-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=N1)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Butoxy-2-fluoropyridine-3-boronic acid

6-Butoxy-2-fluoropyridine-3-boronic acid (CAS No. 2096329-54-1): An Emerging Compound in Medicinal Chemistry

6-Butoxy-2-fluoropyridine-3-boronic acid (CAS No. 2096329-54-1) is a versatile and promising compound in the field of medicinal chemistry and drug discovery. This boronic acid derivative has garnered significant attention due to its unique structural features and potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 6-Butoxy-2-fluoropyridine-3-boronic acid.

Chemical Structure and Properties

6-Butoxy-2-fluoropyridine-3-boronic acid is a substituted pyridine derivative with a butoxy group at the 6-position, a fluorine atom at the 2-position, and a boronic acid moiety at the 3-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The butoxy group enhances lipophilicity, while the fluorine atom introduces electronic effects that can influence binding interactions with biological targets. The boronic acid group is particularly noteworthy as it can participate in various chemical reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules.

The molecular formula of 6-Butoxy-2-fluoropyridine-3-boronic acid is C₁₀H₁₄BFO₃, and its molecular weight is approximately 215.03 g/mol. The compound is typically supplied as a white solid and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 6-Butoxy-2-fluoropyridine-3-boronic acid has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the sequential functionalization of a pyridine ring followed by the introduction of the boronic acid group. For instance, a typical synthetic route might involve the following steps:

• Nitration of 2-fluoro-6-methoxypyridine to form 2-fluoro-6-methoxypyridine-3-nitrobenzene.
• Boration of the nitro compound using a suitable boron reagent to form the corresponding boronic ester.
• Saponification of the boronic ester to yield 6-Butoxy-2-fluoropyridine-3-boronic acid.

This synthetic pathway allows for high yields and good purity of the final product. Recent advancements in catalytic methods have further optimized these processes, making them more efficient and environmentally friendly.

Applications in Medicinal Chemistry

6-Butoxy-2-fluoropyridine-3-boronic acid has shown promise in several areas of medicinal chemistry, particularly in the development of novel drugs for treating various diseases. One key application is its use as an intermediate in the synthesis of bioactive compounds. The boronic acid group can be readily coupled with other functionalized molecules through Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with desired biological activities.

In recent studies, derivatives of 6-Butoxy-2-fluoropyridine-3-boronic acid have been evaluated for their potential as inhibitors of specific enzymes involved in disease pathways. For example, researchers have explored its use as an inhibitor of kinases, which are important targets in cancer therapy. The unique combination of lipophilicity and electronic effects provided by the butoxy and fluorine groups enhances binding affinity and selectivity towards these targets.

Clinical Relevance and Future Directions

The clinical relevance of compounds derived from 6-Butoxy-2-fluoropyridine-3-boronic acid is an active area of research. Preclinical studies have demonstrated promising results in terms of efficacy and safety profiles. For instance, certain derivatives have shown potent antitumor activity against various cancer cell lines without significant toxicity to normal cells.

Ongoing clinical trials are evaluating these compounds for their therapeutic potential in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The ability to fine-tune the structure through synthetic modifications offers a wide range of possibilities for optimizing pharmacological properties and addressing unmet medical needs.

In conclusion, 6-Butoxy-2-fluoropyridine-3-boronic acid (CAS No. 2096329-54-1) represents a valuable building block in medicinal chemistry with diverse applications in drug discovery. Its unique chemical properties and synthetic versatility make it an attractive candidate for further research and development. As our understanding of this compound continues to grow, it holds great promise for contributing to advancements in therapeutic treatments.